Cas no 29962-76-3 (Naphthalene,isothiocyanato- (9CI))

• Product Name: Naphthalene,isothiocyanato- (9CI)
• CAS No: 29962-76-3
• MF: C₁₁H₇NS
• MW: 185.244981050491
• CID: 264500
• PubChem ID: 11080
• Update Time: 2025-04-19

Naphthalene,isothiocyanato- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene,isothiocyanato- (9CI)
• 1-isothiocyanatonaphthalene
• Isothiocyanatonaphthalene
• Isothiocyanic acid, 1-naphthyl ester
• a-naphthylisothiocyanate
• MFCD00003882
• FT-0632371
• NCGC00091213-02
• Z57358335
• I0190
• Q4545797
• 1-naphtylisothiocyanate
• 1-naphthalenylisothiocyanate
• EINECS 208-990-8
• NS00033239
• NCGC00091213-03
• 1-Naphthyl isothiocyanate, for HPLC derivatization, >=98.5% (HPLC and GC)
• 1-Naftylisothiokyanat
• 1-Naphthylisothiocyanate
• NAPHTHYL ISOTHIOCYANATE, 1-
• CAS-551-06-4
• alpha-naphylisothiocyanate
• HG44814A3V
• .alpha.-Naphthysothiocyanate
• .alpha.-Naphthylisothiocyanate
• BDBM50237618
• BRN 0637868
• AI3-28260
• AKOS000212299
• 1-Naphthyl isothiocyanate, 95%
• BP-11139
• Isothiocyanic Acid 1-Naphthyl Ester
• Naphthalene, 1-isothiocyanato-
• 1-Naphthyl isothiocyanate
• 29962-76-3
• alpha-Naphthysothiocyanate
• WLN: L66J BNCS
• EINECS 249-976-1
• 4-12-00-03094 (Beilstein Handbook Reference)
• 551-06-4
• CHEMBL1381098
• NSC89741
• VS-03391
• Tox21_200329
• PD074994
• EN300-18199
• A830490
• SCHEMBL419795
• ANIT
• .alpha.-Naphthyl isothiocyanate
• D91098
• ANI
• 1-NAPHTHYLISOTHIOCYANATE [MI]
• alpha-Naphthyl isothiocyanate
• CCRIS 4678
• alpha-Naphthylisothiocyanate
• CHEBI:35455
• 1-Naphthalene isothiocyanate
• ZINCFLUORIDETETRAHYDRATE
• NCGC00091213-01
• NCGC00257883-01
• Kesscocide
• 1-Naftylisothiokyanat [Czech]
• UNII-HG44814A3V
• NSC 89741
• Naphthalene, isothiocyanato-
• 1-Isothiocyanatenaphthalene
• DTXSID8025703
• 1-Isothiocyanate-naphthalene
• 1-isothiocyanato-naphthalene
• DTXCID105703
• W-203079
• (1-naphthyl)isothiocyanate
• NSC-89741
• A-Naphthyl isothiocyanate
• J-200035

• Inchi： 1S/C11H7NS/c13-8-12-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H
• InChI Key： JBDOSUUXMYMWQH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 185.03001
• Monoisotopic Mass: 185.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4

Experimental Properties

• Density: 1.11
• Melting Point: 136 °F (NTP, 1992)
• Boiling Point: 339.3°Cat760mmHg
• Flash Point: 167.2°C
• Refractive Index: 1.622
• PSA: 12.36